Cas no 2228762-14-7 (3-methyl-1-benzofuran-2-sulfonamide)

• Product Name: 3-methyl-1-benzofuran-2-sulfonamide
• CAS No: 2228762-14-7
• MF: C₉H₉NO₃S
• MW: 211.237661123276
• CID: 5862424
• PubChem ID: 165638304
• Update Time: 2025-10-28

3-methyl-1-benzofuran-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-methyl-1-benzofuran-2-sulfonamide
• EN300-1989824
• 2228762-14-7

• Inchi： 1S/C9H9NO3S/c1-6-7-4-2-3-5-8(7)13-9(6)14(10,11)12/h2-5H,1H3,(H2,10,11,12)
• InChI Key： XBSUHYXSCFQRJU-UHFFFAOYSA-N
• SMILES： S(C1=C(C)C2C=CC=CC=2O1)(N)(=O)=O

Computed Properties

• Exact Mass: 211.03031432g/mol
• Monoisotopic Mass: 211.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 81.7Ų

Additional information on 3-methyl-1-benzofuran-2-sulfonamide

Exploring the Versatile Applications of 3-Methyl-1-benzofuran-2-sulfonamide (CAS No. 2228762-14-7) in Modern Chemistry

The chemical compound 3-methyl-1-benzofuran-2-sulfonamide (CAS No. 2228762-14-7) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceuticals and material science. This heterocyclic compound, featuring a benzofuran core with a sulfonamide functional group, offers a fascinating case study for researchers exploring novel bioactive molecules. As interest in sulfur-containing heterocycles continues to grow, this particular derivative stands out for its balanced lipophilicity and hydrogen-bonding capacity, making it an attractive scaffold for drug discovery programs.

Recent trends in medicinal chemistry highlight the importance of benzofuran derivatives as privileged structures in drug design. The 3-methyl-1-benzofuran-2-sulfonamide molecule combines the favorable pharmacokinetic properties of benzofurans with the versatile chemistry of sulfonamides, creating a compound that addresses several current challenges in pharmaceutical development. Researchers investigating enzyme inhibitors or receptor modulators frequently search for information about this compound's potential interactions with biological targets, particularly in the context of inflammation and metabolic disorders.

The synthesis and characterization of CAS 2228762-14-7 have been subjects of numerous studies, with particular focus on optimizing its yield and purity for various applications. Analytical techniques such as NMR spectroscopy and mass spectrometry confirm the structural integrity of this compound, while computational chemistry approaches help predict its molecular interactions. These aspects are crucial for scientists searching for structure-activity relationships or molecular docking studies involving similar compounds.

Beyond pharmaceutical applications, 3-methyl-1-benzofuran-2-sulfonamide shows promise in materials science, particularly in the development of organic semiconductors and fluorescent probes. The compound's conjugated system and electron-withdrawing sulfonamide group make it an interesting candidate for optoelectronic materials, a field that has seen exponential growth in recent years. Researchers exploring small molecule organic electronics or luminescent materials often investigate derivatives of this chemical scaffold.

The stability and solubility profile of 3-methyl-1-benzofuran-2-sulfonamide make it particularly suitable for formulation development, addressing common queries about drug delivery systems and pharmaceutical excipients. Its balanced physicochemical properties contribute to good bioavailability, a key consideration in modern drug discovery programs. This aspect frequently appears in searches related to bioavailability enhancement strategies for lead compounds.

Environmental considerations surrounding benzofuran-based compounds have also become a hot topic, with researchers examining their biodegradation pathways and ecological impact. The sulfonamide moiety in CAS 2228762-14-7 introduces specific degradation characteristics that differ from simple benzofurans, making it an interesting case study for environmental chemists investigating persistent organic pollutants or green chemistry approaches to pharmaceutical synthesis.

Recent patent literature reveals growing commercial interest in 3-methyl-1-benzofuran-2-sulfonamide derivatives, particularly in the areas of anti-inflammatory and antimicrobial applications. This aligns with current market demands for novel small molecule therapeutics that can address antibiotic resistance and chronic inflammatory conditions. The compound's structural features allow for diverse chemical modifications, enabling medicinal chemists to explore extensive structure-activity relationship studies.

Quality control aspects of 3-methyl-1-benzofuran-2-sulfonamide production are another area of frequent inquiry, particularly regarding analytical method development and impurity profiling. The pharmaceutical industry's stringent requirements for compound purity have led to advanced characterization techniques for this molecule, including chiral separation methods when applicable. These technical details are often sought after by quality assurance professionals and analytical chemists.

Looking toward future applications, researchers are investigating the potential of 3-methyl-1-benzofuran-2-sulfonamide in targeted drug delivery systems and as a building block for more complex molecular architectures. The compound's versatility makes it a valuable tool for scientists working on fragment-based drug discovery or combinatorial chemistry approaches. Its moderate molecular weight and favorable physicochemical properties position it well for these cutting-edge applications.

In conclusion, 3-methyl-1-benzofuran-2-sulfonamide (CAS No. 2228762-14-7) represents a compelling example of how strategic molecular design can yield compounds with diverse applications across multiple scientific disciplines. From its potential in drug discovery to its utility in materials science, this compound continues to inspire innovative research and development across the chemical sciences. As our understanding of its properties deepens, new applications for this versatile molecule are likely to emerge, further cementing its importance in modern chemistry.